Cas no 926032-59-9 (4-methyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide)

• Product Name: 4-methyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• CAS No: 926032-59-9
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• CID: 6336368
• PubChem ID: 44017112
• Update Time: 2025-10-29

4-methyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• 926032-59-9
• 4-methyl-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide
• 4-methyl-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzenesulfonamide
• AKOS024635714
• F2277-0325

• Inchi： 1S/C16H16N2O4S/c1-11-2-5-13(6-3-11)23(20,21)18-12-4-7-15-14(10-12)16(19)17-8-9-22-15/h2-7,10,18H,8-9H2,1H3,(H,17,19)
• InChI Key： BIMRUUZYBOAALI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC2=C(C(NCCO2)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 332.08307817g/mol
• Monoisotopic Mass: 332.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.9Ų

Additional information on 4-methyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide

Introduction to 4-methyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS No. 926032-59-9)

The compound 4-methyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide, identified by the CAS number 926032-59-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a benzene-1-sulfonamide moiety combined with a 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine scaffold suggests a high degree of molecular complexity and functionality, which may contribute to its biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The tetrahydro-1,4-benzoxazepine core is known for its presence in various bioactive molecules, exhibiting properties that make it suitable for modulating multiple biological pathways. In particular, the 5-oxo functional group within this scaffold can influence the electronic properties and reactivity of the molecule, making it a promising candidate for further investigation.

The introduction of the sulfonamide group at the N-position of the benzene ring adds another layer of functionality to this compound. Sulfonamides are well-documented pharmacophores that have been widely used in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of atoms in 4-methyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide may confer unique interactions that could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The structural motifs present in CAS No. 926032-59-9 could serve as a foundation for designing molecules with enhanced efficacy or selectivity. For instance, modifications to the methyl group or the sulfonamide moiety might lead to derivatives with improved pharmacokinetic profiles or reduced toxicity.

Current research in medicinal chemistry increasingly emphasizes the development of multitargeted drugs that can address multiple aspects of a disease simultaneously. The structural complexity of 4-methyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide makes it an attractive candidate for such endeavors. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly explore its interactions with various biological targets.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to construct the desired framework while maintaining high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and regioselective functionalization have been particularly useful in achieving the target structure.

In terms of biological activity, preliminary studies suggest that CAS No. 926032-59-9 may exhibit properties relevant to neurological disorders and inflammatory conditions. The benzoxazepine scaffold is known to interact with receptors and enzymes involved in these pathways. Furthermore, the sulfonamide group has been shown to modulate inflammatory responses by inhibiting key enzymes such as COX and LOX.

The potential therapeutic applications of this compound are further supported by its favorable physicochemical properties. Parameters such as solubility, stability, and metabolic clearance are critical factors that determine a drug's efficacy and safety. Computational modeling has been instrumental in predicting these properties before experimental validation.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be essential for translating these findings into clinical reality. The development pipeline for novel therapeutics requires interdisciplinary efforts that integrate synthetic chemistry, computational biology, and preclinical testing. The unique characteristics of 4-methyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide position it as a valuable asset in this endeavor.

Future directions may include exploring analogues derived from this core structure through structure-based drug design approaches. By understanding how different substituents influence biological activity at a molecular level， researchers can rationally design next-generation compounds with optimized properties.

In conclusion,CAS No 926032 - 59 - 9 represents an exciting development in pharmaceutical chemistry with significant potential for therapeutic innovation。 Its unique structural features combined with preliminary evidence suggesting biological activity make it a compelling subject for further investigation。 As our understanding of disease mechanisms continues to evolve， compounds like this will play an increasingly important role in developing novel treatments that address unmet medical needs。